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Compound Focus: Velnacrine Maleate

CAS No.: 112964-99-5

Cat. No.: S619733

Get Quote

Substance Information & Storage

The table below summarizes the key identification and storage information for Velnacrine and its Maleate

salt form.

Property Specification

Chemical Name Velnacrine / (±)-Velnacrine Maleate [1] [2]

CAS Number 124027-47-0 (Velnacrine); 118909-22-1 (Velnacrine Maleate, unlabelled) [1] [3]

Molecular Formula C13H14N2O (Velnacrine) [2] [3]

Appearance Solid [3]

Recommended
Storage

-20°C (for powder); -80°C (when in solvent) [3]

Other Storage
Notes

Keep container tightly sealed in a cool, well-ventilated area. Store away from

direct sunlight and sources of ignition. [3]

Frequently Asked Questions (FAQs)
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Q1: What are the critical storage parameters for Velnacrine Maleate to ensure its stability? The

primary critical parameters are temperature and physical state. The powder form should be stored frozen at

-20°C. If the compound is dissolved in a solvent, it requires storage at an even lower temperature of -80°C to

maintain stability. The container must be kept tightly sealed to protect it from moisture and air. [3]

Q2: What should I do if the storage freezer malfunctions or the temperature rises above the

recommended range? If a temperature excursion occurs, consider the compound potentially compromised.

Do not use it for critical experiments. Your standard operating procedure should include discarding the

affected material to ensure experimental integrity. It is crucial to maintain a log to track such incidents for

quality control purposes.

Q3: Are there any specific handling hazards I should be aware of? Yes. Velnacrine is classified as

harmful if swallowed (H302) and is very toxic to aquatic life (H410). Always wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid creating dust and use the

compound only in areas with adequate exhaust ventilation. [3]

Troubleshooting Guide

The following workflow outlines the decision-making process for handling and storing Velnacrine Maleate

in the lab.
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Start: Handle Velnacrine Maleate

Check Physical State

Store at -20°C
(Tightly sealed container)

Is it powder?

Store at -80°C
(Tightly sealed container)

Is it in solvent?

Monitor Storage Conditions

Temperature Excursion

If temperature out of range

Do not use.
Discard material.
Log the incident.

Click to download full resolution via product page

Experimental Context & Safety

While specific dosing protocols for Velnacrine are not available in the search results, it is historically

significant as an acetylcholinesterase inhibitor that was investigated for Alzheimer's disease. Its mechanism

of action involves increasing cholinergic neurotransmission by preventing the breakdown of acetylcholine.

[4] [2]
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Please be aware that the development of Velnacrine was halted due to significant safety concerns, including

hepatotoxicity (elevated liver enzymes) that led to the discontinuation of treatment in a substantial portion of

clinical trial participants. Other reported adverse effects included neutropenia, rash, and gastrointestinal

issues. [4]

Recommendations for Further Research

To supplement this guide with experimental protocols, I suggest:

Consulting Specialized Databases: Search for detailed pharmacokinetic and in vitro study data on

platforms like PubMed and Google Scholar using terms like "Velnacrine experimental protocol" or
"Velnacrine in vitro assay."

Referencing Analogues: Review methodologies for similar, well-documented acetylcholinesterase
inhibitors (e.g., Tacrine, Donepezil) and adapt their experimental workflows with appropriate

adjustments for Velnacrine's specific properties. [4] [5]
Supplier Documentation: Always refer to the Safety Data Sheet (SDS) and any analytical data

provided by your chemical supplier for the most specific and lot-specific information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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